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Compound of Interest

Compound Name: (R)-1-(2-Bromophenyl)ethanamine

Cat. No.: B049116 Get Quote

Essential Safety and Handling Guide for (R)-1-(2-
Bromophenyl)ethanamine
This guide provides crucial safety and logistical information for the handling and disposal of

(R)-1-(2-Bromophenyl)ethanamine, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with this chemical.

Hazard Identification and Classification
(R)-1-(2-Bromophenyl)ethanamine is classified as a hazardous substance. The primary risks

associated with this chemical are summarized in the table below.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1]
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Some safety data sheets for similar brominated phenyl-ethylamines also indicate the potential

for more severe skin burns (Category 1B) and eye damage (Category 1).[2][3][4] Therefore, it is

prudent to handle this chemical with a high degree of caution.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[5][6]

The following table outlines the recommended PPE for handling (R)-1-(2-
Bromophenyl)ethanamine.
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Body Part Protective Equipment
Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or a face shield.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Skin
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[1][2]

Lab coat or chemical-

protective suit.

A complete suit protecting

against chemicals should be

selected based on the

concentration and amount of

the dangerous substance at

the specific workplace.[2]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when working with

large quantities, in poorly

ventilated areas, or when

dust/aerosols may be

generated.[3] Recommended

filter types include particulate

filters and those for ammonia

and organic ammonia

derivatives.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7] The

storage area should be designated for corrosive materials.[3][8] Store under an inert

atmosphere as the compound may be air-sensitive.[2]

Handling and Use
Ventilation: Always handle (R)-1-(2-Bromophenyl)ethanamine inside a certified chemical

fume hood to minimize inhalation exposure.[1]

Personal Hygiene: Wash hands thoroughly after handling and before breaks or leaving the

laboratory.[1][2] Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Spill Management: In case of a spill, evacuate the area. Use an inert absorbent material

(e.g., sand, silica gel) to soak up the spill.[2][3] Collect the absorbed material into a suitable,

closed container for disposal.[1][2] Ensure adequate ventilation during cleanup.[1]

Disposal Plan
Waste Classification: (R)-1-(2-Bromophenyl)ethanamine and its containers are considered

hazardous waste.

Collection: Collect waste material in designated, properly labeled, and sealed containers. Do

not mix with other waste streams unless compatible.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[7]

Adhere to all local, regional, and national regulations. Do not allow the product to enter

drains or the environment.[1][2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][3]

Ingestion

DO NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][3]

Experimental Protocol: General Reaction Setup
This protocol outlines a general procedure for using (R)-1-(2-Bromophenyl)ethanamine as a

reactant in a chemical synthesis.

Preparation:

Ensure the chemical fume hood is clean and operational.

Assemble all necessary glassware and ensure it is dry.

Don the appropriate PPE as specified in the table above.

Reagent Handling:

Weigh the required amount of (R)-1-(2-Bromophenyl)ethanamine in a tared container

inside the fume hood.
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Dissolve the amine in the appropriate solvent in the reaction vessel under an inert

atmosphere (e.g., nitrogen or argon).

Reaction:

Add other reactants to the reaction mixture as per the specific experimental procedure.

Monitor the reaction using appropriate analytical techniques (e.g., TLC, LC-MS).

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture using appropriate procedures.

Perform extraction, washing, and drying of the product.

Purify the product using techniques such as column chromatography, distillation, or

recrystallization.

Waste Segregation:

During the process, collect all aqueous and organic waste in separate, labeled hazardous

waste containers.

Dispose of any solid waste, such as used silica gel, in a designated solid hazardous waste

container.

Visual Workflow for Safe Handling
The following diagram illustrates the key stages of safely handling (R)-1-(2-
Bromophenyl)ethanamine from receipt to disposal.
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Caption: Workflow for handling (R)-1-(2-Bromophenyl)ethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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